Cas no 1049549-88-3 (3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide)

• Product Name: 3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• CAS No: 1049549-88-3
• MF: C₁₄H₁₅N₃O₃
• MW: 273.287203073502
• CID: 6275032
• PubChem ID: 42226660
• Update Time: 2025-06-26

3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• VU0640409-1
• 3-methoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• F5283-0037
• 1049549-88-3
• AKOS024504964
• 3-methoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• Inchi： 1S/C14H15N3O3/c1-20-12-5-2-4-11(10-12)14(19)15-8-9-17-13(18)6-3-7-16-17/h2-7,10H,8-9H2,1H3,(H,15,19)
• InChI Key： RRJRRKNETBUCNX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C(NCCN1C(C=CC=N1)=O)=O

Computed Properties

• Exact Mass: 273.11134135g/mol
• Monoisotopic Mass: 273.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 71Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide

Introduction to CAS No. 1049549-88-3: 3-Methoxy-N-[2-(6-Oxo-1,6-Dihydropyridazin-1-Yl)Ethyl]Benzamide

The compound CAS No. 1049549-88-3, also known as 3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of benzamides and features a unique structure incorporating a pyridazine ring with an oxo group and a methoxy substituent. The molecule's complexity makes it an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of pyridazine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The benzamide moiety in this compound contributes to its ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry. Researchers have also focused on the synthesis of similar compounds to optimize their pharmacokinetic properties, such as solubility and bioavailability.

The synthesis of 3-methoxy-N-[2-(6-oxo-1,6-dihydropyridazin-1-yl)ethyl]benzamide involves a multi-step process that typically begins with the preparation of the pyridazine derivative. This is followed by the introduction of the methoxy group and the benzamide substituent through carefully controlled reactions. The use of advanced catalytic systems and green chemistry principles has been reported in some studies, emphasizing the importance of sustainable practices in modern organic synthesis.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a kinase inhibitor has been explored in preclinical studies, suggesting its role in the treatment of various diseases, including cancer. Additionally, its structural versatility allows for modifications that could enhance its activity against other therapeutic targets, such as proteases or G-protein coupled receptors (GPCRs).

Recent advancements in computational chemistry have also played a crucial role in understanding the properties of this compound. Molecular docking studies have provided insights into its binding affinity with specific proteins, while quantum mechanical calculations have shed light on its electronic structure and reactivity. These computational tools are increasingly being integrated with experimental techniques to accelerate drug discovery processes.

The growing interest in benzamide analogs and their derivatives has led to numerous collaborative research efforts between academia and industry. These collaborations aim to address challenges such as scalability, cost-effectiveness, and regulatory compliance while maintaining high standards of quality and safety.

In conclusion, CAS No. 1049549-88-3 represents a fascinating example of how modern chemical synthesis and cutting-edge research can lead to innovative compounds with wide-ranging applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound stands at the forefront of advancements in medicinal chemistry and pharmacology.